3,5-Bis(bromomethyl)benzonitrile
Overview
Description
3,5-Bis(bromomethyl)benzonitrile is a chemical compound with the molecular formula C9H7Br2N . It is a white to yellow solid .
Molecular Structure Analysis
The molecular structure of 3,5-Bis(bromomethyl)benzonitrile consists of a benzonitrile core with bromomethyl groups attached at the 3 and 5 positions . The InChI code for this compound is 1S/C9H7Br2N/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3H,4-5H2 .Physical And Chemical Properties Analysis
3,5-Bis(bromomethyl)benzonitrile is a white to yellow solid . It has a molecular weight of 288.97 . The compound is stored at temperatures between 2-8°C .Scientific Research Applications
Organometallic Chemistry
In organometallic chemistry, 3,5-bis(bromomethyl)benzonitrile has been explored for its reactivity with various metals. For instance, Nesmeyanov et al. (1981) investigated the interaction of chromium vapor with benzonitrile, leading to the formation of bis(benzonitrile)chromium and the cyclotrimerization of benzonitrile (Nesmeyanov et al., 1981).
Synthesis and Structural Characterization
Hou et al. (2011) reported the synthesis of semirigid symmetric double-armed oxadiazole bridging ligands, which involved reactions with 3-(bromomethyl)benzonitrile and 4-(bromomethyl)benzonitrile. This highlights the utility of bromomethyl benzonitrile derivatives in creating complex ligand structures (Hou et al., 2011).
Catalyst Development
The development of catalysts involving 3,5-bis(bromomethyl)benzonitrile has been a subject of research. For example, Hurtado et al. (2013) described the creation of a palladium complex bearing 3,5-bis(benzotriazol-1-ylmethyl)toluene ligand, showcasing the role of 3,5-bis(bromomethyl)benzonitrile derivatives in catalysis (Hurtado et al., 2013).
Advanced Materials Synthesis
In the field of advanced materials, the synthesis and modification of polymers and other materials often involve bromomethyl benzonitrile derivatives. For instance, Monmoton et al. (2008) utilized 3,5-bis(bromomethyl)pyridine hydrobromide in the creation of hyperbranched polyelectrolytes, demonstrating the versatility of these compounds in polymer chemistry (Monmoton et al., 2008).
Bioconjugation and Therapeutic Applications
In the realm of biochemistry and medicine, derivatives of 3,5-bis(bromomethyl)benzonitrile are used in bioconjugation. Ramos-Tomillero et al. (2018) discussed the use of the bis(bromomethyl)benzene scaffold as a linker for bioconjugation, particularly in antibody conjugation, highlighting its potential in therapeutic applications (Ramos-Tomillero et al., 2018).
Safety and Hazards
properties
IUPAC Name |
3,5-bis(bromomethyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2N/c10-4-7-1-8(5-11)3-9(2-7)6-12/h1-3H,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPUUHCFKDYQOME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1CBr)C#N)CBr |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(bromomethyl)benzonitrile | |
CAS RN |
74163-48-7 |
Source
|
| Record name | 3,5-bis(bromomethyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(4-fluorobenzyl)-5-[1-(3-methoxybenzoyl)piperidin-4-yl]-2,4-dihydro-3H-1,2,4-triazol-3-one](/img/structure/B2843709.png)
![2-[(4-Bromophenyl)sulfinyl]-1,1-diphenyl-1-ethanol](/img/structure/B2843715.png)
![4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)benzamide](/img/structure/B2843716.png)
![N-(2-oxobenzo[d][1,3]oxathiol-5-yl)-N-(phenylsulfonyl)cyclohexanecarboxamide](/img/structure/B2843718.png)
![N-(3-chloro-4-methylphenyl)-2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2843724.png)
